Cas no 62791-55-3 (3-pyrrolidin-1-ylpropyl 1-hydroxycycloheptanecarboxylate hydrochloride)
62791-55-3 structure
Product Name:3-pyrrolidin-1-ylpropyl 1-hydroxycycloheptanecarboxylate hydrochloride
CAS No:62791-55-3
MF:C15H28ClNO3
MW:305.840723991394
CID:1640121
PubChem ID:3046853
Update Time:2025-04-21
3-pyrrolidin-1-ylpropyl 1-hydroxycycloheptanecarboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-pyrrolidin-1-ylpropyl 1-hydroxycycloheptanecarboxylate hydrochloride
- 3-pyrrolidin-1-ylpropyl 1-hydroxycycloheptane-1-carboxylate,hydrochloride
- 62791-55-3
- 3-(1-Pyrrolidinyl)propyl 1-hydroxycycloheptanecarboxylate hydrochloride
- Cycloheptanecarboxylic acid, 1-hydroxy-, 3-(1-pyrrolidinyl)propyl ester, hydrochloride
- Chlorhydrate de l'hydroxy-1 cycloheptanecarboxylate du pyrrolidinopropanol
- DTXSID80211874
- Chlorhydrate de l'hydroxy-1 cycloheptanecarboxylate du pyrrolidinopropanol [French]
-
- Inchi: 1S/C15H27NO3.ClH/c17-14(15(18)8-3-1-2-4-9-15)19-13-7-12-16-10-5-6-11-16;/h18H,1-13H2;1H
- InChI Key: KGRKNVBVFRFDKC-UHFFFAOYSA-N
- SMILES: Cl.OC1(C(=O)OCCCN2CCCC2)CCCCCC1
Computed Properties
- Exact Mass: 305.17594
- Monoisotopic Mass: 305.175771
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 279
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8
Experimental Properties
- Boiling Point: 384.4°C at 760 mmHg
- Flash Point: 186.3°C
- PSA: 49.77
3-pyrrolidin-1-ylpropyl 1-hydroxycycloheptanecarboxylate hydrochloride Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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